Cas no 1806409-53-9 (3-(Hydroxymethyl)-2-methoxyphenylpropanal)

• Product Name: 3-(Hydroxymethyl)-2-methoxyphenylpropanal
• CAS No: 1806409-53-9
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 4961624
• Update Time: 2025-10-31

3-(Hydroxymethyl)-2-methoxyphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-(Hydroxymethyl)-2-methoxyphenylpropanal

• Inchi： 1S/C11H14O3/c1-8(6-12)10-5-3-4-9(7-13)11(10)14-2/h3-6,8,13H,7H2,1-2H3
• InChI Key： OODNHUDRKVYFJY-UHFFFAOYSA-N
• SMILES： O(C)C1C(CO)=CC=CC=1C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• XLogP3: 1
• Topological Polar Surface Area: 46.5

Additional information on 3-(Hydroxymethyl)-2-methoxyphenylpropanal

Professional Introduction to 3-(Hydroxymethyl)-2-Methoxyphenylpropanal (CAS No: 1806409-53-9)

3-(Hydroxymethyl)-2-Methoxyphenylpropanal, identified by its CAS number 1806409-53-9, is a significant compound in the field of chemical and pharmaceutical research. This organic molecule, featuring a propanal backbone substituted with a hydroxymethyl group and a methoxyphenyl moiety, has garnered attention due to its potential applications in synthetic chemistry and drug development. The structural attributes of this compound make it a versatile intermediate, facilitating the synthesis of more complex molecules with diverse pharmacological properties.

The hydroxymethyl functional group at the third carbon position introduces reactivity that is conducive to further functionalization, while the methoxyphenyl ring contributes to hydrophobic interactions and can influence metabolic stability. These characteristics are particularly valuable in medicinal chemistry, where modularity and adaptability in molecular design are crucial. Recent advancements in computational chemistry have enabled more precise predictions of the behavior of such compounds, allowing researchers to optimize their properties for specific applications.

In the realm of drug discovery, 3-(Hydroxymethyl)-2-Methoxyphenylpropanal has been explored as a precursor in the synthesis of novel bioactive entities. For instance, its scaffold can be modified to produce derivatives with enhanced binding affinity to biological targets. A notable area of interest is its utility in developing kinase inhibitors, where the phenolic and aldehyde functionalities provide opportunities for hydrogen bonding interactions with protein active sites. Studies have demonstrated that derivatives of this compound exhibit promising inhibitory effects on certain kinases, which are implicated in various diseases.

The incorporation of the methoxyphenyl group also lends itself to applications in materials science, particularly in the design of liquid crystals and organic semiconductors. The aromatic ring system contributes to thermal stability and electronic properties, making it a candidate for advanced technological applications. Furthermore, recent research has highlighted its role as a building block in polymer chemistry, where it can be incorporated into polymers to enhance mechanical strength and flexibility.

The synthesis of 3-(Hydroxymethyl)-2-Methoxyphenylpropanal typically involves multi-step organic reactions, starting from commercially available aromatic precursors. Advances in catalytic methods have streamlined these processes, improving yields and reducing environmental impact. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the core methoxyphenyl ring efficiently. Additionally, green chemistry principles have been applied, utilizing solvents and reagents that minimize waste and energy consumption.

The pharmacological potential of this compound has not gone unnoticed by academic and industrial researchers. Preclinical studies have shown that certain derivatives exhibit anti-inflammatory and antioxidant properties, which are relevant to conditions such as neurodegenerative diseases and cardiovascular disorders. The ability to fine-tune the structure through medicinal chemistry interventions allows for the development of tailored therapeutics with improved efficacy and reduced side effects.

In conclusion, 3-(Hydroxymethyl)-2-Methoxyphenylpropanal (CAS No: 1806409-53-9) represents a valuable compound with broad applications across multiple scientific disciplines. Its unique structural features make it an attractive candidate for further research and development in pharmaceuticals, materials science, and polymer chemistry. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a pivotal role in advancing scientific knowledge and technological innovation.